Cas no 393570-76-8 (Phosphine oxide, (2,4-difluorophenyl)diphenyl-)

• Product Name: Phosphine oxide, (2,4-difluorophenyl)diphenyl-
• CAS No: 393570-76-8
• MF: C₁₈H₁₃F₂OP
• MW: 314.265792608261
• CID: 1505599
• PubChem ID: 21951492
• Update Time: 2025-04-21

Phosphine oxide, (2,4-difluorophenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (2,4-difluorophenyl)diphenyl-
• 1-diphenylphosphoryl-2,4-difluorobenzene
• (2,4-Difluorophenyl)(oxo)diphenyl-lambda~5~-phosphane
• 393570-76-8
• DTXSID30620654
• AEALDRRPTQWHGZ-UHFFFAOYSA-N
• SCHEMBL5827068
• 2,4-difluorophenyldiphenylphosphine Oxide

• Inchi： 1S/C18H13F2OP/c19-14-11-12-18(17(20)13-14)22(21,15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-13H
• InChI Key： AEALDRRPTQWHGZ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 314.06729
• Monoisotopic Mass: 314.06720836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07